Cas no 104029-53-0 (3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzoxazol-2-one)

• Product name: 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzoxazol-2-one
• CAS No: 104029-53-0
• MF: C₁₆H₁₅NO₃
• MW: 269.2952
• CID: 1140161
• PubChem ID: 1630760

3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 3-(3-phenoxypropyl)-
• 3-(3-phenoxypropyl)-2,3-dihydro-1,3-benzoxazol-2-one
• AKOS000571144
• SMR000092554
• MLS000115451
• HMS1428C12
• F1434-0011
• 3-(3-phenoxypropyl)-1,3-benzoxazol-2-one
• STK894975
• 104029-53-0
• AF-399/41785473
• 3-(3-phenoxypropyl)-1,3-benzoxazol-2(3H)-one
• CHEMBL1573648
• HMS2241L06
• IDI1_011091
• AB00321677-05
• 3-(3-phenoxypropyl)benzo[d]oxazol-2(3H)-one
• Z57728673
• IFLab1_005688

• Inchi： InChI=1S/C16H15NO3/c18-16-17(14-9-4-5-10-15(14)20-16)11-6-12-19-13-7-2-1-3-8-13/h1-5,7-10H,6,11-12H2
• InChI Key： UFBFGVIAAKOILU-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OCCCN2C3=CC=CC=C3OC2=O

Computed Properties

• Exact Mass: 269.10525
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.8Ų

Experimental Properties

• PSA: 38.77